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Compound of Interest

Compound Name: Epoxiconazole-d4

Cat. No.: B15580187 Get Quote

The safe and compliant disposal of Epoxiconazole-d4 is critical for environmental protection

and laboratory safety. This guide provides step-by-step procedures for researchers, scientists,

and drug development professionals to manage the disposal of this fungicide, ensuring

adherence to regulatory standards.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including gloves, protective clothing, and eye and face protection.[1]

[2] Handle Epoxiconazole-d4 in a well-ventilated area to avoid inhalation of any dust or

vapors.[3] In case of a spill, immediately contain the material using an inert absorbent and

place it into a sealed, labeled container for disposal.[3][4] Do not allow the substance to enter

drains, sewers, or waterways, as it is toxic to aquatic life with long-lasting effects.[1][5]

II. Step-by-Step Disposal Protocol
The disposal of Epoxiconazole-d4 must be conducted in accordance with all local, regional,

national, and international regulations.[1][3] It is imperative to treat this substance as a

hazardous waste.

Waste Identification and Segregation:

Epoxiconazole-d4 waste, including contaminated materials and empty containers, must

be segregated from non-hazardous laboratory waste.
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Label the waste container clearly as "Epoxiconazole-d4 Waste" and include appropriate

hazard symbols.

Container Management:

Use a dedicated, leak-proof, and sealable container for the collection of Epoxiconazole-
d4 waste.

Do not mix with other chemical wastes unless explicitly permitted by your institution's

hazardous waste management plan.

Disposal Pathway:

Epoxiconazole-d4 waste must not be disposed of with household garbage or poured

down the drain.[1][6]

Engage a licensed hazardous waste disposal contractor for the collection and final

disposal of the material.

The primary recommended method of disposal for organochlorine pesticides is

incineration at a specialized facility capable of handling such compounds to prevent

atmospheric contamination.[7]

Disposal in an approved landfill may be an option in some jurisdictions; however, this

should be confirmed with local authorities.[3][4]

Decontamination of Empty Containers:

Uncleaned packaging must be disposed of according to the same regulations as the

substance itself.[1]

If permissible by local regulations, triple-rinse the container with a suitable solvent. The

rinsate must be collected and treated as hazardous waste.

After proper decontamination, the container may be offered for recycling if available, or

disposed of as instructed by your waste management provider.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15580187?utm_src=pdf-body
https://www.benchchem.com/product/b15580187?utm_src=pdf-body
https://www.benchchem.com/product/b15580187?utm_src=pdf-body
https://www.benchchem.com/product/b15580187?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB177&dnl=sd_-_Epoxiconazole_CAS_133855-98-8_%28SB177%29_%28EU%29.pdf
https://www.agilent.com/cs/library/msds/PST-2235A1000_NAEnglish.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://agpro.co.nz/downloads/sds-epozole-q89xi.pdf
https://agpro.co.nz/downloads/label-agpro-epoxiconazole-izxob.pdf
https://bg.cpachem.com/msds?num=SB177&dnl=sd_-_Epoxiconazole_CAS_133855-98-8_%28SB177%29_%28EU%29.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0352-0007/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Regulatory and Hazard Information
While specific quantitative disposal limits are determined by local regulations and are not

universally defined, the following classifications underscore the hazardous nature of

Epoxiconazole-d4.

Hazard Classification Description Source

UN Number UN3077 [1]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. ((±)-cis-

Epoxiconazole-d4)

Aquatic Toxicity

Toxic to fish and other aquatic

organisms with long-lasting

effects.

[1][5]

Water Hazard Class
Class 3: Extremely hazardous

for water.
[1]

Disposal Recommendation

Must not be disposed of with

household garbage. Do not

allow product to reach sewage

system.

[1][6]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Epoxiconazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15580187?utm_src=pdf-custom-synthesis
https://bg.cpachem.com/msds?num=SB177&dnl=sd_-_Epoxiconazole_CAS_133855-98-8_%28SB177%29_%28EU%29.pdf
https://www.carlroth.com/medias/SDB-22XC-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg5MjR8YXBwbGljYXRpb24vcGRmfGFHUXpMMmd4Tnk4NU1qTTFORFV4TkRjNE1EUTJMMU5FUWw4eU1saERYMFJGWDBWT0xuQmtaZ3w3OWIyMWI0Mjk2ZWUyMTBlZTNlZmNkM2VjNTQ1YWI0ZWVjZjNjOTdjMGYxZGNkMTQ2NTQ3NTRjYWI3ZGMyYmI0
https://agpro.co.nz/downloads/sds-epozole-q89xi.pdf
https://agpro.co.nz/downloads/label-agpro-epoxiconazole-izxob.pdf
https://www.philea.ma/wp-content/uploads/2020/06/MSDS-Epoxiconazole-125SC.pdf
https://www.agilent.com/cs/library/msds/PST-2235A1000_NAEnglish.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0352-0007/content.pdf
https://www.benchchem.com/product/b15580187#epoxiconazole-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15580187#epoxiconazole-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15580187#epoxiconazole-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15580187#epoxiconazole-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15580187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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